Cas no 4897-22-7 (5-chloro-1-ethyl-2-methylimidazole)

• Product Name: 5-chloro-1-ethyl-2-methylimidazole
• CAS No: 4897-22-7
• MF: C₆H₉ClN₂
• MW: 144.602060079575
• CID: 830234
• PubChem ID: 24859843
• Update Time: 2025-04-19

5-chloro-1-ethyl-2-methylimidazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-ethyl-2-methylimidazole
• 5-CHLOR-1-ETHYL-2-METHYLIMIDAZOL
• 1-Aethyl-5-chlor-2-methyl-1H-imidazol
• 1-Athyl-2-methyl-5-chloroimidazole
• 1-ethyl-2-methyl-5-chlorimidazole
• 1-Ethyl-2-methyl-5-chloroimidazole
• 1-Ethyl-5-chlor-2-methyl-imidazol
• 1H-Imidazole,5-chloro-1-ethyl-2-methyl
• 5-chloro-1-ethyl-2-methyl-1H-imidazole
• AC-907/25014142
• SY180338
• InChI=1/C6H9ClN2/c1-3-9-5(2)8-4-6(9)7/h4H,3H2,1-2H
• 4897-22-7
• EINECS 225-520-7
• NS00045235
• DTXSID40197645
• 5-Chloro-1-ethyl-2-methyl-1H-imidazole #
• 1H-Imidazole, 5-chloro-1-ethyl-2-methyl-
• AKOS026729838
• MFCD00074901
• 5-Chloro-1-ethyl-2-methylimidazole, 99%
• EN300-66556
• SCHEMBL1184137
• CS-0257218

• MDL： MFCD00074901
• Inchi： 1S/C6H9ClN2/c1-3-9-5(2)8-4-6(9)7/h4H,3H2,1-2H3
• InChI Key： RHQYMLWGPGEEOU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C)N1CC

Computed Properties

• Exact Mass: 144.04500
• Monoisotopic Mass: 144.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.141 g/mL at 25 °C(lit.)
• Boiling Point: 101 °C/12 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:204.8°F
  Degrees Celsius:96°C
  
• Refractive Index: n20/D 1.499(lit.)
• PSA: 17.82000
• LogP: 1.86480
• Solubility: Not determined
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-chloro-1-ethyl-2-methylimidazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles